Cas no 62481-12-3 (4(3H)-Quinazolinone, 2-chloro-3-(2-oxo-2-phenylethyl)-)

• Product Name: 4(3H)-Quinazolinone, 2-chloro-3-(2-oxo-2-phenylethyl)-
• CAS No: 62481-12-3
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• CID: 443361
• PubChem ID: 12338139
• Update Time: 2025-04-19

4(3H)-Quinazolinone, 2-chloro-3-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 2-chloro-3-(2-oxo-2-phenylethyl)-
• 2-chloro-3-phenacylquinazolin-4-one
• 2-chloro-3-(2-oxo-2-phenylethyl)-3,4-dihydroquinazolin-4-one
• 2-Chloro-3-(2-oxo-2-phenylethyl)quinazolin-4(3H)-one
• 62481-12-3
• DTXSID50491626

• Inchi： 1S/C16H11ClN2O2/c17-16-18-13-9-5-4-8-12(13)15(21)19(16)10-14(20)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： KSQXSUGTQUZGIV-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(N1CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 298.05103
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.74